Cas no 2331754-09-5 (1-[4-(5-Chloro-1,3-benzoxazol-2-yl)piperazin-1-yl]ethan-1-one)

• Product Name: 1-[4-(5-Chloro-1,3-benzoxazol-2-yl)piperazin-1-yl]ethan-1-one
• CAS No: 2331754-09-5
• MF: C₁₃H₁₄ClN₃O₂
• MW: 279.722161769867
• CID: 5310306
• PubChem ID: 154883048
• Update Time: 2025-05-24

1-[4-(5-Chloro-1,3-benzoxazol-2-yl)piperazin-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-(5-Chloro-2-benzoxazolyl)-1-piperazinyl]ethanone
• 2331754-09-5
• F6754-9830
• 1-[4-(5-chloro-1,3-benzoxazol-2-yl)piperazin-1-yl]ethan-1-one
• 1-[4-(5-Chloro-1,3-benzoxazol-2-yl)piperazin-1-yl]ethan-1-one

• Inchi： 1S/C13H14ClN3O2/c1-9(18)16-4-6-17(7-5-16)13-15-11-8-10(14)2-3-12(11)19-13/h2-3,8H,4-7H2,1H3
• InChI Key： YVVXTCPIWQOFGR-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N=C(N1CCN(C(C)=O)CC1)O2

Computed Properties

• Exact Mass: 279.0774544g/mol
• Monoisotopic Mass: 279.0774544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 49.6Ų

Experimental Properties

• Density: 1.357±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 465.7±55.0 °C(Predicted)
• pka: 1.34±0.10(Predicted)

Additional information on 1-[4-(5-Chloro-1,3-benzoxazol-2-yl)piperazin-1-yl]ethan-1-one

Introduction to 1-[4-(5-Chloro-1,3-benzoxazol-2-yl)piperazin-1-yl]ethan-1-one (CAS No. 2331754-09-5)

1-[4-(5-Chloro-1,3-benzoxazol-2-yl)piperazin-1-yl]ethan-1-one is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and potential biological activity. This compound, identified by the CAS number 2331754-09-5, has garnered attention due to its structural features and its implications in the development of novel therapeutic agents. The presence of both benzoxazole and piperazine moieties in its framework suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

The benzoxazole ring is a well-known pharmacophore in medicinal chemistry, often associated with anti-inflammatory, antimicrobial, and anticonvulsant properties. The chloro substituent at the 5-position of the benzoxazole ring enhances its electronic properties, potentially influencing its binding affinity and metabolic stability. On the other hand, the piperazine moiety is frequently incorporated into drugs due to its ability to modulate neurotransmitter systems, particularly those involving dopamine and serotonin. The combination of these structural elements in 1-[4-(5-Chloro-1,3-benzoxazol-2-yl)piperazin-1-yl]ethan-1-one makes it a versatile molecule for exploring new pharmacological pathways.

Recent advancements in drug discovery have highlighted the importance of rational drug design, where the structural features of compounds are meticulously tailored to optimize their biological activity. The compound in question has been studied for its potential role in addressing neurological disorders. Specifically, the interaction between the benzoxazole and piperazine moieties may facilitate the modulation of neurotransmitter release or receptor activity, which is crucial for conditions such as depression, anxiety, and Parkinson's disease. Emerging research indicates that derivatives of this class exhibit promising effects on central nervous system (CNS) targets.

In vitro studies have demonstrated that 1-[4-(5-Chloro-1,3-benzoxazol-2-yl)piperazin-1-yl]ethan-1-one interacts with various enzymes and receptors relevant to CNS function. For instance, preliminary data suggest that it may inhibit monoamine oxidase (MAO) enzymes, which are involved in the degradation of neurotransmitters like serotonin and dopamine. By modulating MAO activity, this compound could potentially increase neurotransmitter levels in the synaptic cleft, thereby alleviating symptoms associated with neurotransmitter deficiencies. Additionally, its interaction with other receptors such as serotonin 5-HT2A and dopamine D2 receptors has been explored, indicating a broad spectrum of pharmacological activity.

The synthesis of 1-[4-(5-Chloro-1,3-benzoxazol-2-yl)piperazin-1-yl]ethan-1-one involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the benzoxazole ring through cyclization reactions and subsequent functionalization with the piperazine moiety via nucleophilic substitution or condensation reactions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to enhance reaction efficiency and selectivity. These methods not only improve the overall yield but also minimize unwanted byproducts, ensuring a cleaner final product suitable for further biological evaluation.

The pharmacokinetic properties of 1-[4-(5-Chloro-1,3-benzoxazol-2-yl)piperazin-1-yl]ethan-1-one are also under investigation to assess its potential as a therapeutic agent. Factors such as solubility, bioavailability, metabolic stability, and excretion pathways are critical determinants of a drug's efficacy and safety profile. Computational modeling techniques have been utilized to predict these properties based on the compound's molecular structure. These simulations provide valuable insights into how the molecule might behave within biological systems, guiding optimization efforts to enhance its pharmacokinetic profile.

In conclusion, 1-[4-(5-Chloro-1,3-benzoxazol-2-y)piperazin-1-y]ethan-one (CAS No. 2331754-09-5) represents a promising candidate for further development in pharmaceutical research. Its unique structural features combining a benzoxazole ring with a piperazine moiety position it as a versatile molecule for exploring new therapeutic interventions. Ongoing studies aim to elucidate its detailed mechanism of action and optimize its pharmacokinetic properties for clinical applications. As research continues to uncover new insights into its biological activity, this compound holds significant potential for contributing to advancements in drug discovery and development.